Cas no 60780-18-9 (4-Pyridinecarboxamide, 2-methyl-6-nitro-)

• Product Name: 4-Pyridinecarboxamide, 2-methyl-6-nitro-
• CAS No: 60780-18-9
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• CID: 390866
• PubChem ID: 12404029
• Update Time: 2025-04-19

4-Pyridinecarboxamide, 2-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide, 2-methyl-6-nitro-
• 2-methyl-6-nitropyridine-4-carboxamide
• DTXSID10496637
• SCHEMBL11619801
• 60780-18-9

• Inchi： 1S/C7H7N3O3/c1-4-2-5(7(8)11)3-6(9-4)10(12)13/h2-3H,1H3,(H2,8,11)
• InChI Key： IACFVUATNDFLJN-UHFFFAOYSA-N
• SMILES： O=C(C1C=C([N+](=O)[O-])N=C(C)C=1)N

Computed Properties

• Exact Mass: 181.04874109g/mol
• Monoisotopic Mass: 181.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 102Ų